Cas no 65989-46-0 (5-Amino-2-piperidin-1-yl-benzoic acid)
65989-46-0 structure
Product Name:5-Amino-2-piperidin-1-yl-benzoic acid
CAS No:65989-46-0
MF:C12H16N2O2
MW:220.267642974854
MDL:MFCD02221773
CID:820694
PubChem ID:808777
Update Time:2025-04-19
5-Amino-2-piperidin-1-yl-benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Amino-2-piperidin-1-yl-benzoic acid
- 5-amino-2-(1-piperidinyl)Benzoic acid
- 5-amino-2-piperidin-1-ylbenzoic acid
- 5-amino-2-piperidylbenzoic acid
- 5-amino-2-(piperidin-1-yl)benzoic acid
- 65989-46-0
- 5-amino-2-piperidinobenzoic acid
- STL253598
- DB-073690
- Oprea1_750391
- EN300-246406
- SCHEMBL11610621
- Oprea1_362472
- AKOS000301793
- BBL029626
- Cambridge id 6339256
- WCAYESUQYQHNMY-UHFFFAOYSA-N
- VS-09328
- DTXSID90355612
-
- MDL： MFCD02221773
- Inchi： 1S/C12H16N2O2/c13-9-4-5-11(10(8-9)12(15)16)14-6-2-1-3-7-14/h4-5,8H,1-3,6-7,13H2,(H,15,16)
- InChI Key： WCAYESUQYQHNMY-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C=CC=1N1CCCCC1)N)=O
Computed Properties
- Exact Mass: 220.12100
- Monoisotopic Mass: 220.121177757g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 66.6Ų
Experimental Properties
- PSA: 66.56000
- LogP: 2.60350
5-Amino-2-piperidin-1-yl-benzoic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
5-Amino-2-piperidin-1-yl-benzoic acid Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-Amino-2-piperidin-1-yl-benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008171-1g |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 1g |
4957CNY | 2021-05-07 | ||
| Matrix Scientific | 008171-1g |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 1g |
$305.00 | 2023-09-11 | ||
| Fluorochem | 028843-250mg |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 250mg |
￡160.00 | 2022-03-01 | ||
| Fluorochem | 028843-1g |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 1g |
￡372.00 | 2022-03-01 | ||
| Fluorochem | 028843-2g |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 2g |
￡598.00 | 2022-03-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 008171-1g |
5-Amino-2-piperidin-1-yl-benzoic acid |
65989-46-0 | 1g |
4957.0CNY | 2021-07-05 | ||
| Chemenu | CM313085-1g |
5-Amino-2-(piperidin-1-yl)benzoic acid |
65989-46-0 | 95% | 1g |
$290 | 2022-08-31 | |
| TRC | A639540-10mg |
5-Amino-2-piperidin-1-yl-benzoic Acid |
65989-46-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A639540-50mg |
5-Amino-2-piperidin-1-yl-benzoic Acid |
65989-46-0 | 50mg |
$ 135.00 | 2022-06-07 | ||
| TRC | A639540-100mg |
5-Amino-2-piperidin-1-yl-benzoic Acid |
65989-46-0 | 100mg |
$ 210.00 | 2022-06-07 |
5-Amino-2-piperidin-1-yl-benzoic acid Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
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